N-(cyclohexylmethyl)-4-methyl-2-(3-(p-tolyl)ureido)thiazole-5-carboxamide

• IUPAC Name: N-(cyclohexylmethyl)-4-methyl-2-[(4-methylphenyl)carbamoylamino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C20H26N4O2S/c1-13-8-10-16(11-9-13)23-19(26)24-20-22-14(2)17(27-20)18(25)21-12-15-6-4-3-5-7-15/h8-11,15H,3-7,12H2,1-2H3,(H,21,25)(H2,22,23,24,26)
• InChI Key: RPCSIJGISGBYNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NC(=C(S2)C(=O)NCC3CCCCC3)C
• Molecular Formula: C20H26N4O2S
• Molecular Weight: 386.5 g/mol

Description

“N-(cyclohexylmethyl)-4-methyl-2-(3-(p-tolyl)ureido)thiazole-5-carboxamide” is a complex organic compound that contains a thiazole ring. Thiazole is a heterocyclic compound that consists of a five-membered ring containing both sulfur and nitrogen. Thiazole derivatives have been found to have a wide range of biological activities, including antiviral, antimicrobial, anticancer, anticonvulsant, antidiabetic, antihypertensive, antileishmanial, and anti-inflammatory activities.

Chemical Reactions Analysis

The chemical reactions involving “N-(cyclohexylmethyl)-4-methyl-2-(3-(p-tolyl)ureido)thiazole-5-carboxamide” would depend on the specific conditions and reactants used. Thiazole derivatives can undergo a variety of reactions, including substitution, addition, and elimination reactions.

Scientific Research Applications

Antimicrobial Activity

. This makes them potential candidates for the development of new antimicrobial drugs.

Antiretroviral Activity

. .

Antifungal Activity

. .

Anticancer Activity

. . The compound could potentially be used in the development of new anticancer drugs.

Antidiabetic Activity

. This opens up the possibility of using them in the treatment of diabetes.

Anti-inflammatory Activity

. This makes them potential candidates for the development of new anti-inflammatory drugs.

Anti-Alzheimer’s Activity

. This opens up the possibility of using them in the treatment of this neurodegenerative disorder.

Antihypertensive Activity

. This makes them potential candidates for the development of new antihypertensive drugs.

Mechanism of Action

Target of Action

The compound, also known as N-(cyclohexylmethyl)-4-methyl-2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazole-5-carboxamide, is a derivative of 2-aminothiazole . The 2-aminothiazole scaffold is a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib . It has shown potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines such as breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate .

Mode of Action

The presence of N-methylamino at the 2-position of thiazole remarkably improves antiproliferative effects against MCF-7 cells . This suggests that the compound interacts with its targets in a way that inhibits cell proliferation, a key characteristic of cancer cells.

Biochemical Pathways

These include antiviral, antimicrobial, anticancer, anticonvulsant, antidiabetic, antihypertensive, antileishmanial, and anti-inflammatory activities .

Pharmacokinetics

The broad pharmacological spectrum of 2-aminothiazole derivatives suggests that they may have favorable adme properties .

Result of Action

The result of the compound’s action is likely a decrease in the proliferation of cancer cells, given its antiproliferative effects . This could potentially lead to a reduction in tumor size and slow the progression of the disease.

Future Directions

Future research on “N-(cyclohexylmethyl)-4-methyl-2-(3-(p-tolyl)ureido)thiazole-5-carboxamide” could involve further exploration of its biological activities, optimization of its synthesis process, and investigation of its mechanism of action.